molecular formula C10H9N3O B8276335 5-pyridin-4-yl-1H-pyrrole-3-carboxylic Acid Amide

5-pyridin-4-yl-1H-pyrrole-3-carboxylic Acid Amide

Cat. No. B8276335
M. Wt: 187.20 g/mol
InChI Key: OXICPNWEGVWEMI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-pyridin-4-yl-1H-pyrrole-3-carboxylic Acid Amide is a useful research compound. Its molecular formula is C10H9N3O and its molecular weight is 187.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-pyridin-4-yl-1H-pyrrole-3-carboxylic Acid Amide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-pyridin-4-yl-1H-pyrrole-3-carboxylic Acid Amide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H9N3O

Molecular Weight

187.20 g/mol

IUPAC Name

5-pyridin-4-yl-1H-pyrrole-3-carboxamide

InChI

InChI=1S/C10H9N3O/c11-10(14)8-5-9(13-6-8)7-1-3-12-4-2-7/h1-6,13H,(H2,11,14)

InChI Key

OXICPNWEGVWEMI-UHFFFAOYSA-N

Canonical SMILES

C1=CN=CC=C1C2=CC(=CN2)C(=O)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of acid 45 (137 mg, 0.61 mmol) in DIEA (213 μL, 1.22 mmol) and anhydrous THF (8 mL), cooled at 0° C., EDCI (175 mg, 0.09 mmol) and HOBT.NH3 (137 mg, 0.9 mmol) were added and the solution was stirred overnight at rt. The solution was concentrated, water was added and the product was extracted with DCM. The organic layer was washed with water, dried and concentrated to give a solid that was triturated with Et2O to afford 50 mg (44%) of 5-pyridin-4-yl-1H-pyrrole-3-carboxylic acid amide.
[Compound]
Name
acid 45
Quantity
137 mg
Type
reactant
Reaction Step One
Name
Quantity
213 μL
Type
reactant
Reaction Step One
Name
Quantity
8 mL
Type
reactant
Reaction Step One
Name
Quantity
175 mg
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
137 mg
Type
reactant
Reaction Step Four

Synthesis routes and methods II

Procedure details

To a solution of acid 45 (137 mg, 0.61 mmol) in DIEA (213 μL, 1.22 mmol) and anhydrous THF (8 mL), cooled at 0° C., EDCI (175 mg, 0.09 mmol) and HOBT-NH3 (137 mg, 0.9 mmol) were added and the solution was stirred overnight at rt. The solution was concentrated, water was added and the product was extracted with DCM. The organic layer was washed with water, dried and concentrated to give a solid that was triturated with Et2O to afford 50 mg (44%) of 5-pyridin-4-yl-1H-pyrrole-3-carboxylic Acid Amide.
[Compound]
Name
acid 45
Quantity
137 mg
Type
reactant
Reaction Step One
Name
Quantity
213 μL
Type
reactant
Reaction Step One
Name
Quantity
8 mL
Type
reactant
Reaction Step One
Name
Quantity
175 mg
Type
reactant
Reaction Step Two
Quantity
137 mg
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.